![molecular formula C12H19N3 B1531368 4-[1-(but-3-en-1-yl)-1H-pyrazol-4-yl]piperidine CAS No. 2098070-77-8](/img/structure/B1531368.png)
4-[1-(but-3-en-1-yl)-1H-pyrazol-4-yl]piperidine
Overview
Description
The compound “4-[1-(but-3-en-1-yl)-1H-pyrazol-4-yl]piperidine” is a complex organic molecule. It contains a piperidine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. Attached to this ring is a but-3-en-1-yl group and a 1H-pyrazol-4-yl group .
Molecular Structure Analysis
The molecular structure of “4-[1-(but-3-en-1-yl)-1H-pyrazol-4-yl]piperidine” can be deduced from its name. It contains a piperidine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. Attached to this ring is a but-3-en-1-yl group and a 1H-pyrazol-4-yl group .Scientific Research Applications
Medicinal Chemistry Applications
4-[1-(but-3-en-1-yl)-1H-pyrazol-4-yl]piperidine derivatives have been explored for their potential in medicinal chemistry, particularly in the development of ligands for receptors like cannabinoid and dopamine receptors. These compounds are designed to interact specifically with receptor sites, showing promise in the characterization of receptor binding sites and as pharmacological probes. Such ligands may have therapeutic applications in antagonizing the effects of cannabinoids and in the treatment of neurological disorders through selective receptor targeting (R. Lan et al., 1999); (M. Rowley et al., 1997).
Synthetic Methodology
The compound has been a key intermediate in the synthesis of complex molecules like Crizotinib, highlighting its importance in synthetic organic chemistry. Robust synthesis methods have been developed for producing this compound in multi-kilogram quantities, emphasizing its utility in large-scale pharmaceutical manufacturing (Steven J. Fussell et al., 2012).
Receptor Ligand Development
Research into 4-[1-(but-3-en-1-yl)-1H-pyrazol-4-yl]piperidine derivatives has contributed significantly to the understanding and development of selective ligands for various receptors. These studies involve the modification of the piperidine moiety and the exploration of structure-activity relationships to optimize receptor binding and selectivity. Such work supports the development of novel therapeutic agents for treating diseases through receptor modulation (D. Shen et al., 2004).
Future Directions
The future directions for research on “4-[1-(but-3-en-1-yl)-1H-pyrazol-4-yl]piperidine” could include further exploration of its synthesis, chemical reactions, mechanism of action, and biological activities. Additionally, more detailed studies on its physical and chemical properties, as well as its safety and hazards, would be beneficial. Given the importance of piperidine derivatives in the pharmaceutical industry , this compound could potentially have interesting applications in drug design and development.
properties
IUPAC Name |
4-(1-but-3-enylpyrazol-4-yl)piperidine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19N3/c1-2-3-8-15-10-12(9-14-15)11-4-6-13-7-5-11/h2,9-11,13H,1,3-8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YDDQMAXCXJXPIJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCCN1C=C(C=N1)C2CCNCC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[1-(but-3-en-1-yl)-1H-pyrazol-4-yl]piperidine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.